Cas no 921909-32-2 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide
• CAS No: 921909-32-2
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6391192
• PubChem ID: 40958028
• Update Time: 2025-05-25

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)propane-2-sulfonamide
• AKOS024637752
• 921909-32-2
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-2-sulfonamide
• F2297-0152

• Inchi： 1S/C16H24N2O4S/c1-6-18-13-9-12(17-23(20,21)11(2)3)7-8-14(13)22-10-16(4,5)15(18)19/h7-9,11,17H,6,10H2,1-5H3
• InChI Key： WFFRAYXCMNKOIO-UHFFFAOYSA-N
• SMILES： CC(S(NC1=CC=C2OCC(C)(C)C(=O)N(CC)C2=C1)(=O)=O)C

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide

Comprehensive Overview of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide (CAS No. 921909-32-2)

The compound N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide (CAS No. 921909-32-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a benzoxazepine core with a sulfonamide moiety. This hybrid structure positions it as a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent advancements in AI-driven drug discovery have highlighted the potential of such compounds in virtual screening and molecular docking studies. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide, reducing the time and cost associated with traditional high-throughput screening. This aligns with the growing demand for precision medicine and personalized therapeutics, where compounds like this could play a pivotal role.

The benzoxazepine scaffold, a key feature of this molecule, is known for its versatility in medicinal chemistry. It serves as a privileged structure in designing modulators for G-protein-coupled receptors (GPCRs) and kinase inhibitors. The addition of the sulfonamide group further enhances its binding affinity and selectivity, making it a subject of interest in oncology and neurology research. Studies suggest that derivatives of this compound may exhibit neuroprotective or anti-proliferative properties, though further clinical validation is required.

From a synthetic chemistry perspective, the preparation of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide involves multi-step organic transformations, including cyclization and sulfonylation reactions. Optimizing these processes is critical for scalability, especially given the rising emphasis on green chemistry and sustainable manufacturing practices. Researchers are exploring catalytic methods to minimize waste and improve yield, addressing the pharmaceutical industry's push toward environmentally friendly synthesis.

The compound's physicochemical properties, such as its logP and aqueous solubility, are crucial for its pharmacokinetic profile. Computational tools like Quantitative Structure-Activity Relationship (QSAR) models are employed to predict its absorption, distribution, metabolism, and excretion (ADME) characteristics. These insights are vital for overcoming challenges like blood-brain barrier penetration or oral bioavailability, which are common hurdles in CNS-targeted drug development.

In the context of drug repurposing, CAS No. 921909-32-2 is being investigated for potential applications beyond its initial scope. For instance, its structural similarity to known anti-inflammatory agents has prompted studies in autoimmune diseases. Additionally, its interaction with ion channels could open avenues for treating cardiac arrhythmias or chronic pain conditions, reflecting the broader trend of multi-target drug design.

As regulatory agencies tighten guidelines on drug safety and efficacy, robust analytical methods are essential for characterizing N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-2-sulfonamide. Techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) ensure purity and stability, while X-ray crystallography provides insights into its three-dimensional conformation. These efforts align with the industry's focus on quality-by-design (QbD) principles.

Looking ahead, the integration of big data analytics and cheminformatics will likely accelerate the development of this compound. Collaborative platforms enabling open-source drug discovery could further democratize research, addressing unmet medical needs. With its multifaceted potential, CAS No. 921909-32-2 exemplifies the convergence of chemistry, biology, and technology in modern therapeutics.